Cas no 3651-14-7 ( )

• Product Name: &nbsp
• CAS No: 3651-14-7
• MF: C₂₂H₂₁NO₄
• MW: 363.406446218491
• CID: 921400
• PubChem ID: 291775
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• diethyl 3,5-diphenyl-1H-pyrrole-2,4-dicarboxylate
• AC1L6GLV
• AC1Q64W7
• AG-K-24582
• AR-1I4508
• CTK4H6564
• NSC157304
• NSC-157304
• 3651-14-7
• DTXSID30303197
•  

• Inchi： 1S/C22H21NO4/c1-3-26-21(24)18-17(15-11-7-5-8-12-15)20(22(25)27-4-2)23-19(18)16-13-9-6-10-14-16/h5-14,23H,3-4H2,1-2H3
• InChI Key： OXVMXZKQWBYDHI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C2C=CC=CC=2)NC(C(=O)OCC)=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 362.1393
• Monoisotopic Mass: 363.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 65.49
• LogP: 4.70210